2,6-Ditert-butyl-4-(1-methylethylidene)-2,5-cyclohexadien-1-one

• CAS No.: 5427-02-1
• Molecular Formula: C17H26O
• Molecular Weight: 246.4 g/mol
• IUPAC Name: 2,6-ditert-butyl-4-propan-2-ylidenecyclohexa-2,5-dien-1-one
• InChI: InChI=1S/C17H26O/c1-11(2)12-9-13(16(3,4)5)15(18)14(10-12)17(6,7)8/h9-10H,1-8H3
• InChI Key: YEAYMYQESISKPS-UHFFFAOYSA-N
• Canonical SMILES: CC(=C1C=C(C(=O)C(=C1)C(C)(C)C)C(C)(C)C)C

Description

The compound 2,6-DI-TERT-BUTYL-4-(PROPAN-2-YLIDENE)CYCLOHEXA-2,5-DIEN-1-ONE (VAU3FK4GUF) is a chemical substance with the molecular formula C17H26O and a molecular weight of 246.3877 . It is an achiral molecule with no defined stereocenters or E/Z centers . This compound is known for its stability and unique structural properties, making it a subject of interest in various scientific fields.

Preparation Methods

The synthesis of 2,6-DI-TERT-BUTYL-4-(PROPAN-2-YLIDENE)CYCLOHEXA-2,5-DIEN-1-ONE involves the reaction of 2,6-di-tert-butylphenol with aromatic aldehydes. The process typically includes the use of secondary amines as catalysts. For instance, the dropwise addition of secondary amines such as morpholine and piperidine can significantly reduce the dosages required and improve the yield. The reaction is often carried out in toluene at elevated temperatures, with the removal of water generated during the Mannich base formation step to accelerate the reaction .

Chemical Reactions Analysis

2,6-DI-TERT-BUTYL-4-(PROPAN-2-YLIDENE)CYCLOHEXA-2,5-DIEN-1-ONE: undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized to form quinone methides, which are important intermediates in natural polymers like melanin and lignin.

Substitution: It can react with a wide range of aromatic aldehydes to form diverse derivatives.

Scientific Research Applications

This compound has several scientific research applications:

Chemistry: It is used as an intermediate in organic synthesis, particularly in the formation of quinone methides.

Biology: Quinone methides derived from this compound are studied for their roles in natural polymers and their biological activities, including antitumor and antibiotic properties.

Industry: It is explored for its antioxidant characteristics and potential use as a polymerization retarder.

Mechanism of Action

The mechanism of action of 2,6-DI-TERT-BUTYL-4-(PROPAN-2-YLIDENE)CYCLOHEXA-2,5-DIEN-1-ONE involves its conversion to quinone methides. These intermediates exhibit greater reactivity than the parent quinone, allowing them to participate in various biochemical pathways. The molecular targets and pathways involved include the inhibition of polymerization and the scavenging of free radicals .

Comparison with Similar Compounds

2,6-DI-TERT-BUTYL-4-(PROPAN-2-YLIDENE)CYCLOHEXA-2,5-DIEN-1-ONE: is unique due to its structural stability and reactivity. Similar compounds include:

• 2,6-DI-TERT-BUTYL-4-ISOPROPYLIDENE-CYCLOHEXA-2,5-DIEN-1-ONE
• 2,6-BIS(TERT-BUTYL)-4-ISOPROPYLIDENE-2,5-CYCLOHEXADIEN-1-ONE
• 4-BENZYLIDENE-2,6-DI-TERT-BUTYL-2,5-CYCLOHEXADIEN-1-ONE

These compounds share similar structural features but differ in their specific substituents and reactivity profiles.